Cas no 1805227-46-6 (3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1805227-46-6
• MF: C₁₀H₈F₅N₃O
• MW: 281.182039260864
• CID: 4844754
• Update Time: 2025-08-05

3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H8F5N3O/c11-9(12)8-5(4-17)3-7(19-10(13,14)15)6(18-8)1-2-16/h3,9H,1,4,17H2
• InChI Key： PDTHRBCZZFUUAB-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(CC#N)N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Analysis of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1805227-46-6)

In the realm of specialty chemicals and pharmaceutical intermediates, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1805227-46-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine backbone and fluorinated substituents, is a subject of interest for researchers exploring drug discovery, agrochemical development, and material science. Its molecular formula, C₁₀H₈F₅N₃O, highlights the presence of multiple fluorine atoms, which often enhance metabolic stability and bioavailability in bioactive molecules.

The synthetic versatility of 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile makes it a valuable building block in medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for such fluorinated heterocycles, as they are frequently incorporated into targeted therapies for diseases like cancer and neurological disorders. Additionally, the compound's trifluoromethoxy group is known to improve lipophilicity, a critical factor in central nervous system (CNS) drug penetration.

From an industrial perspective, the compound's stability under various conditions makes it suitable for scale-up production. Manufacturers are increasingly focusing on green chemistry and sustainable synthesis methods to produce intermediates like CAS No. 1805227-46-6 with minimal environmental impact. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly in reducing hazardous waste in chemical processes.

Researchers frequently search for "fluorinated pyridine derivatives applications" or "how to synthesize 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile," reflecting the compound's relevance in both academic and industrial settings. Its potential role in crop protection chemicals also ties into the growing demand for eco-friendly pesticides, a hot topic in agricultural biotechnology.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetonitrile represents a multifaceted compound with broad utility. Its structural complexity and functional groups offer opportunities for innovation in multiple sectors, making it a focal point for future research and development.